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Compound of Interest

Compound Name: Assoanine

Cat. No.: B1216687 Get Quote

An in-depth technical guide on the chemical properties of Assoanine, designed for

researchers, scientists, and drug development professionals.

Introduction
Assoanine is a natural product found in plant species such as Narcissus jacetanus and

Narcissus assoanus.[1] It belongs to the phenanthridine class of compounds.[1] This document

provides a summary of its known chemical properties based on available computational data. It

should be noted that experimental data on Assoanine is limited in the public domain.

Chemical and Physical Properties
The chemical and physical properties of Assoanine have been estimated through

computational methods. The following table summarizes these computed properties.
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Property Value Source

Molecular Formula C17H17NO2 PubChem[1]

Molecular Weight 267.32 g/mol PubChem[1]

IUPAC Name

4,5-dimethoxy-9-

azatetracyclo[7.6.1.02,7.012,1

6]hexadeca-

1(15),2,4,6,12(16),13-hexaene

PubChem[1]

Canonical SMILES
COC1=C(C=C2C(=C1)CN3CC

C4=C3C2=CC=C4)OC
PubChem[1]

InChI Key
JSGDAMUNBMFHFH-

UHFFFAOYSA-N
PubChem[1]

Topological Polar Surface Area 21.7 Å² PubChem[1]

Heavy Atom Count 20 PubChem[1]

Complexity 361 PubChem[1]

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of

Assoanine are not currently available in the public scientific literature. The data presented in

this guide are based on computational models.

Biological Activity and Signaling Pathways
Information regarding the biological activity and associated signaling pathways of Assoanine is

not available in the public domain. Further research is required to elucidate its mechanism of

action and potential therapeutic effects. A related compound, Oxoassoanine, has also been

identified.[2]

Relationships and Natural Occurrence
The following diagram illustrates the relationship between Assoanine, its related compound

Oxoassoanine, and their natural sources.
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Caption: Relationship of Assoanine and its natural sources.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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